Cas no 1804463-61-3 (2-Bromo-3-(difluoromethyl)-4-methoxypyridine-5-sulfonamide)

• Product Name: 2-Bromo-3-(difluoromethyl)-4-methoxypyridine-5-sulfonamide
• CAS No: 1804463-61-3
• MF: C₇H₇BrF₂N₂O₃S
• MW: 317.107886552811
• CID: 4861602
• Update Time: 2025-07-19

2-Bromo-3-(difluoromethyl)-4-methoxypyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(difluoromethyl)-4-methoxypyridine-5-sulfonamide

• Inchi： 1S/C7H7BrF2N2O3S/c1-15-5-3(16(11,13)14)2-12-6(8)4(5)7(9)10/h2,7H,1H3,(H2,11,13,14)
• InChI Key： UBDMWXVCSWNXKT-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C(=C(C=N1)S(N)(=O)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 1
• Topological Polar Surface Area: 90.7

Additional information on 2-Bromo-3-(difluoromethyl)-4-methoxypyridine-5-sulfonamide

Research Brief on 2-Bromo-3-(difluoromethyl)-4-methoxypyridine-5-sulfonamide (CAS: 1804463-61-3)

2-Bromo-3-(difluoromethyl)-4-methoxypyridine-5-sulfonamide (CAS: 1804463-61-3) is a specialized chemical compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique pyridine sulfonamide scaffold, has been explored for its potential applications in the development of novel therapeutic agents. Recent studies have focused on its role as a key intermediate in the synthesis of biologically active molecules, particularly those targeting enzyme inhibition and modulation of protein-protein interactions.

The structural features of 2-Bromo-3-(difluoromethyl)-4-methoxypyridine-5-sulfonamide, including the bromo and difluoromethyl substituents, contribute to its reactivity and potential as a versatile building block in organic synthesis. The presence of the sulfonamide group further enhances its ability to interact with biological targets, making it a promising candidate for the design of enzyme inhibitors. Recent research has highlighted its utility in the development of compounds with potential anti-inflammatory, anticancer, and antimicrobial properties.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the synthesis and biological evaluation of derivatives of 2-Bromo-3-(difluoromethyl)-4-methoxypyridine-5-sulfonamide. The study demonstrated that these derivatives exhibit potent inhibitory activity against specific kinases involved in cancer cell proliferation. The findings suggest that this compound could serve as a valuable scaffold for the development of targeted kinase inhibitors, with potential applications in oncology.

Another significant area of research involves the use of 2-Bromo-3-(difluoromethyl)-4-methoxypyridine-5-sulfonamide in the design of sulfonamide-based antibiotics. Sulfonamides have a long history in antimicrobial therapy, and recent advancements have focused on overcoming resistance mechanisms. A study published in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel sulfonamide derivatives incorporating this compound, which showed enhanced activity against resistant bacterial strains. The researchers attributed this improved efficacy to the strategic placement of the difluoromethyl and methoxy groups, which optimize interactions with bacterial enzymes.

Beyond its applications in drug discovery, 2-Bromo-3-(difluoromethyl)-4-methoxypyridine-5-sulfonamide has also been explored in agrochemical research. Its structural motifs are relevant to the development of new pesticides and herbicides. A recent patent application highlighted its use as an intermediate in the synthesis of compounds with herbicidal activity, particularly against broadleaf weeds. This underscores the compound's versatility and potential impact across multiple industries.

In conclusion, 2-Bromo-3-(difluoromethyl)-4-methoxypyridine-5-sulfonamide (CAS: 1804463-61-3) represents a promising chemical entity with diverse applications in medicinal chemistry, antimicrobial research, and agrochemical development. Ongoing studies continue to uncover its potential, and future research is expected to further elucidate its mechanisms of action and optimize its derivatives for clinical and industrial use. The compound's unique structural features and reactivity make it a valuable tool for researchers aiming to address unmet medical and agricultural challenges.